Cas no 1251710-69-6 (N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1251710-69-6
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 5989649
• PubChem ID: 49664895
• Update Time: 2025-05-20

N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• 1(6H)-Pyrimidineacetamide, N-1,3-benzodioxol-5-yl-4-ethyl-2-methyl-6-oxo-
• F3406-7254
• 1251710-69-6
• AKOS024485153
• N-(benzo[d][1,3]dioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide
• VU0624367-1
• N-(1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1-yl)acetamide

• Inchi： 1S/C16H17N3O4/c1-3-11-7-16(21)19(10(2)17-11)8-15(20)18-12-4-5-13-14(6-12)23-9-22-13/h4-7H,3,8-9H2,1-2H3,(H,18,20)
• InChI Key： ZSZPHPPQPVWWJU-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(NC2=CC=C3OCOC3=C2)=O)C(=O)C=C(CC)N=1

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1251710-69-6)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1251710-69-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the benzodioxole ring and the dihydropyrimidinone moiety, which are of significant interest in medicinal chemistry and drug discovery. Researchers often explore such compounds for their potential biological activities, particularly in targeting enzymes or receptors involved in metabolic pathways.

In recent years, the demand for novel heterocyclic compounds like N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide has surged due to their applications in pharmaceutical research. The benzodioxole group, for instance, is known for its presence in bioactive molecules with antioxidant and anti-inflammatory properties. Meanwhile, the dihydropyrimidinone core is a privileged scaffold in drug design, often associated with kinase inhibition and antimicrobial effects. This dual functionality makes CAS No. 1251710-69-6 a compelling subject for further investigation.

From a synthetic perspective, the preparation of N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide involves multi-step organic reactions, including condensation and cyclization processes. The acetamide linker plays a critical role in enhancing the compound's solubility and bioavailability, which are key considerations in modern drug development. Researchers frequently search for optimized synthetic routes to improve yields and purity, addressing challenges such as regioselectivity and byproduct formation.

The pharmacological potential of CAS No. 1251710-69-6 aligns with current trends in precision medicine and targeted therapies. For example, its structural features suggest possible interactions with G-protein-coupled receptors (GPCRs) or cyclooxygenase (COX) enzymes, which are hot topics in autoimmune and neurodegenerative disease research. Additionally, the compound's ethyl and methyl substituents may influence its metabolic stability, a frequently discussed aspect in pharmacokinetic studies.

Beyond its biomedical relevance, N-(2H-1,3-benzodioxol-5-yl)-2-(4-ethyl-2-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide has garnered attention in computational chemistry. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models are often employed to predict its binding affinity and toxicity profiles. Such in silico approaches are increasingly popular among researchers seeking to reduce experimental costs and accelerate drug discovery pipelines.

In conclusion, CAS No. 1251710-69-6 represents a versatile chemical entity with broad implications across scientific disciplines. Its hybrid architecture, combining benzodioxole and dihydropyrimidinone units, offers a rich platform for innovation in therapeutic agent design. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in treating complex diseases or advancing material science applications.